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Compound of Interest

Compound Name: 6-Chloro-2-methoxyquinoxaline

CAS No.: 104152-39-8

Cat. No.: B13452622

Get Quote

Executive Summary & Chemical Profile
6-Chloro-2-methoxyquinoxaline (CAS: 104152-39-8) is a highly versatile quinoxaline

derivative recognized in medicinal chemistry as a privileged scaffold[1]. It is extensively utilized

in the development of antitubercular agents, anticancer therapeutics, and ASIC channel

modulators[1][2]. Beyond drug discovery, it serves as a critical analytical derivative (often

abbreviated as CMQ) in gas chromatography-tandem mass spectrometry (GC-MS/MS)

workflows for quantifying aryloxyphenoxypropionate herbicides, such as quizalofop-P-ethyl[3]

[4].

Because it contains a carbon-halogen (C-Cl) bond, 6-Chloro-2-methoxyquinoxaline is

classified as a Halogenated Organic Compound (HOC)[5]. This classification dictates strict

operational, segregation, and disposal protocols to prevent environmental contamination and

ensure compliance with federal Resource Conservation and Recovery Act (RCRA)

regulations[5][6].

Table 1: Physicochemical Properties and Regulatory Data
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Property / Parameter Value / Description

Chemical Name 6-Chloro-2-methoxyquinoxaline

CAS Number 104152-39-8 (Alternate: 55687-11-1)[1][2]

Molecular Formula C9H7ClN2O[1]

Molecular Weight 194.62 g/mol [1]

Boiling Point 297.3 ± 35.0 °C (at 760 mmHg)[1]

Recommended Storage Sealed, dry conditions at 2–8°C[1]

EPA RCRA Classification Halogenated Organic Compound (HOC)[5]

Primary Disposal Method
High-Temperature Incineration (with acid gas

scrubbing)[6]

Operational Safety & Handling Causality
As a Senior Application Scientist, it is critical to understand not just how to handle this

compound, but why these protocols exist. Every operational choice directly impacts the integrity

of your research and the safety of your laboratory environment.

Temperature-Controlled Storage (2–8°C): The compound must be stored sealed in dry

conditions at 2–8°C[1]. Causality: Elevated temperatures and ambient moisture can lead to

the gradual hydrolysis of the methoxy group or degradation of the quinoxaline core.

Maintaining this thermal baseline ensures high fidelity in structure-activity relationship (SAR)

studies and prevents the generation of degraded, uncharacterized waste.

Reactivity and Fume Hood Usage: The presence of both a chloro and a methoxy substituent

makes this compound a highly reactive intermediate for nucleophilic substitution and metal-

catalyzed cross-coupling reactions[1]. Causality: Because it is designed to be reactive,

exposure to mucous membranes or inhalation of its dust can cause irritation. All handling of

the neat powder must occur within a certified chemical fume hood to prevent aerosolization.

Analytical Workflow Considerations: When used as a derivative in GC-MS/MS herbicide

analysis, the compound is often extracted into hexane following a methanolic potassium

hydroxide reflux[4]. Causality: The resulting analytical waste matrix is a highly flammable,
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halogen-containing organic mixture. This matrix requires specific stabilization (often using

high-boiling point "keeper" solvents to prevent evaporative loss) and immediate segregation

into halogenated waste streams[4].

Waste Segregation & Disposal Workflows
The most critical aspect of managing 6-Chloro-2-methoxyquinoxaline is its disposal. Under

EPA regulations (40 CFR § 268.32), Halogenated Organic Compounds are subject to strict

Land Disposal Restrictions (LDR) due to their high toxicity, environmental mobility, and

persistence[5][6].

The Causality of Segregation: Halogenated waste must never be mixed with non-halogenated

solvent waste[7]. When halogenated organics are incinerated, they generate corrosive

hydrogen chloride (HCl) gas. Therefore, they must be processed in specialized high-

temperature incinerators (>1000°C) equipped with alkaline scrubbers[6]. Mixing non-

halogenated waste into the halogenated stream unnecessarily increases the volume of waste

requiring this expensive, specialized treatment, driving up laboratory operational costs.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/285759839_Review_of_use_of_keepers_in_solvent_evaporation_procedure_during_the_environmental_sample_analysis_of_some_organic_pollutants
https://www.benchchem.com/product/b13452622/docs?utm_src=pdf-body#comprehensive-operational-and-disposal-guide-for-6-chloro-2-methoxyquinoxaline
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://p2infohouse.org/ref/15/14275.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://p2infohouse.org/ref/15/14275.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13452622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
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Workflow for the segregation and EPA-compliant disposal of halogenated organic waste.

Step-by-Step Disposal Methodology
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Matrix Assessment: Determine if the waste is a neat solid (powder, contaminated weighing

paper, empty vials) or a liquid solution (e.g., dissolved in hexane or acetone from analytical

workflows)[4][7].

Liquid Segregation: If the waste is liquid, verify the halogen content. Any organic solvent

mixture containing >2% halogens (including the dissolved 6-Chloro-2-methoxyquinoxaline)

must be routed to the Halogenated Solvent Waste carboy[7].

Solid Containment: Place all solid waste contaminated with the compound into a sealed,

puncture-resistant hazardous waste container lined with a compatible polymer bag.

RCRA-Compliant Labeling: Clearly label all containers with "Hazardous Waste - Halogenated

Organics." The label must explicitly list "6-Chloro-2-methoxyquinoxaline" to ensure the

downstream waste broker understands the exact chemical profile[8].

Satellite Accumulation Area (SAA) Storage: Store the labeled containers in a designated

SAA with secondary containment. Ensure the area is kept cool (<25°C) and completely

isolated from incompatible materials such as strong oxidizers or strong bases[8].

Broker Transfer & Incineration: Contract a certified hazardous waste broker to manifest the

waste. The broker will transport the material to a Treatment, Storage, and Disposal Facility

(TSDF) where it will undergo high-temperature incineration to safely destroy the carbon-

halogen bonds without generating toxic dioxins or furans[6][8].

Spill Response & Decontamination Procedures
In the event of an accidental release, immediate and calculated action is required to prevent

cross-contamination and exposure.

For Solid Spills (Neat Powder):

DO NOT use a dry brush or broom, as this will aerosolize the fine powder, creating an

inhalation hazard.

Action: Dampen an absorbent laboratory pad with a compatible, non-reactive solvent (e.g.,

a small amount of isopropanol or water, depending on the exact surface). Gently wipe the

spill from the outside in. Place all used pads into the solid halogenated waste container.
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For Liquid Spills (Dissolved Compound):

Action: Immediately deploy an inert, non-combustible absorbent material (such as

vermiculite, sand, or a specialized universal spill pad) over the liquid.

Allow sufficient time for complete absorption. Use non-sparking tools to scoop the

saturated absorbent into a sealable hazardous waste container. Label immediately as

"Halogenated Organic Spill Debris."
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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